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Compound of Interest

Compound Name: (S)-2-Aminohexane
CAS No.: 70492-67-0
Cat. No.: B1588556
Get Quote
. J

Executive Summary

(S)-2-Aminohexane (CAS: 70492-67-0), also known as (S)-2-Hexanamine, is a chiral primary
aliphatic amine utilized frequently as a resolving agent in asymmetric synthesis and as a
building block in pharmaceutical development.[1] While structurally simple, its handling profile
is complex due to a convergence of high flammability, severe corrosivity, and susceptibility to
atmospheric degradation (carbamate formation).

This technical guide moves beyond the standard Safety Data Sheet (SDS) to provide a causal
analysis of hazards and validated operational protocols. It establishes a self-validating workflow
to ensure personnel safety and compound integrity during storage, aliquoting, and disposal.

Physicochemical & Hazard Profile

The safety profile of (S)-2-Aminohexane is dictated by its functional group chemistry: the lone
pair on the nitrogen atom confers both basicity (corrosivity) and nucleophilicity (reactivity with
COz/electrophiles).
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Critical Properties Table

Property Value Operational Implication
Unique identifier for the (S)-
CAS Number 70492-67-0 _
enantiomer.[1][2][3]
Molecular Formula CeHisN Low molecular weight amine.
_ High volatility relative to
Molecular Weight 101.19 g/mol ) )
heavier amines.
N ) Moderate volatility; significant
Boiling Point 114-118 °C
vapor pressure at RT.
Class IB Flammable Liquid.
Flash Point ~17 °C (Closed Cup) Vapors can ignite at room
temperature.
_ Lighter than water; will float on
Density 0.766 g/mL )
aqueous spills.
Highly alkaline; causes
pKa (Conjugate Acid) ~10.6 immediate coagulative
necrosis on tissue.
Requires specific handling to
Chiral Purity >99% ee (Typical) prevent racemization or

contamination.

GHS Hazard Characterization (The "Why" Behind the

Hazard)

o Flammable Liquid (Category 2): The low flash point (17 °C) means static discharge or hot

surfaces can easily ignite vapors. Control: Grounding and bonding are mandatory during

transfer.

» Skin Corrosion (Category 1A/1B): Unlike acids which cause coagulation (limiting

penetration), amines cause liquefactive necrosis, saponifying fats and penetrating deep into

tissues. Control: Double-gloving and immediate drenching protocols.
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o Acute Toxicity (Oral/Inhalation): Systemic absorption can lead to adrenergic stimulation
followed by CNS depression.

Advanced Handling & Storage Protocols
Atmospheric Integrity & Carbon Dioxide Exclusion

Primary amines react rapidly with atmospheric COz2 to form carbamate salts (white crusts). This
reaction not only degrades purity but can alter stoichiometry in sensitive asymmetric catalyses.

Mechanism:
Protocol: Inert Gas Blanket
o Storage: Store solely under an inert atmosphere (Nitrogen or Argon).

e Sealing: Use Parafilm® M or Teflon tape over caps after purging the headspace with
nitrogen.

o Transfer: Never pour directly into an open vessel. Use cannula transfer or a gas-tight syringe
for volumes < 50 mL.

Workflow Visualization: Safe Handling Lifecycle

The following diagram outlines the critical decision points and engineering controls required
from receipt to disposal.
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Figure 1: Safe Handling Lifecycle of (S)-2-Aminohexane, emphasizing inert transfer methods.
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Emergency Response Architecture

Standard "wash with water" advice is insufficient for high-concentration amine exposures. The
response must be immediate and voluminous due to the liquefactive nature of the burn.

Exposure Response Protocol

o Skin Contact: Immediate flush with water for minimum 15 minutes. Do not attempt to
neutralize with vinegar/acids on the skin; the heat of neutralization will worsen the burn.

o Eye Contact: Flush for 30 minutes. Use a Morgan Lens if available in a clinical setting.

 Inhalation: Move to fresh air immediately. Pulmonary edema may be delayed up to 24 hours;
medical observation is required.

Spill Management Decision Tree

Minor (< 50 mL) Absorb with w | Neutralize Waste > Dispose as
In Fume Hood Chemizorb/Vermiculite ""| (Dilute Citric Acid) Hazardous Waste

Major (> 50 mL) Evacuate Lab
Or Outside Hood Call HazMat

Spill Detected

Click to download full resolution via product page

Figure 2: Decision logic for amine spill management. Note the evacuation trigger for large spills
due to flammalbility.

Waste Management & Regulatory Compliance
Disposal Logic

(S)-2-Aminohexane must never be mixed with:
» Oxidizing Agents: Risk of fire/explosion.[4]
» Acids (in sealed containers): Exothermic reaction can pressurize and rupture vessels.

o Halogenated Solvents: Potential for alkylation reactions over time.
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Correct Stream: Segregate into Basic Organic Waste containers. If neutralization is performed
prior to disposal, ensure the heat of reaction has dissipated before sealing the drum.

Regulatory Status

o TSCA (USA): Listed (often under the racemic CAS 5329-79-3 or generic amine categories).
e REACH (EU): Registered.
e Transport (DOT/IATA):

o UN Number: UN 2733 (Amine, flammable, corrosive, n.o.s.) or UN 2734.

o Class: 3 (Flammable Liquid) + 8 (Corrosive).

o Packing Group: Il.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: (S)-2-Aminohexane Safety, Handling,
and Operational Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588556/docs#technical-guide-s-2-aminohexane-
safety-handling-and-operational-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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